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Compound of Interest

Compound Name:
4-Amino-2-methylpyrimidine-5-

carbonitrile

Cat. No.: B015760 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for 4-
Amino-2-methylpyrimidine-5-carbonitrile, a key intermediate in various synthetic

applications, including pharmaceutical development.[1][2][3] Adherence to these guidelines is

crucial for ensuring a safe laboratory environment and minimizing potential risks to personnel.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of a compound is fundamental to

its safe handling. The key properties of 4-Amino-2-methylpyrimidine-5-carbonitrile are

summarized in the table below.
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Property Value

CAS Number 698-29-3[4][5][6]

Molecular Formula C₆H₆N₄[4][5]

Molecular Weight 134.14 g/mol [5][6][7]

Appearance Pale yellow or pale brown solid/powder[3][8]

Melting Point 249 °C[8]

Boiling Point 315.6°C at 760 mmHg[8]

Solubility

Slightly soluble in water (6.4 g/L at 25°C).

Soluble in dimethyl sulfoxide (DMSO), ethanol,

and methanol.[1][8]

Density 1.3 ± 0.1 g/cm³[8]

Flash Point 79.0 ± 28.2 °C[8]

Hazard Identification and Classification
4-Amino-2-methylpyrimidine-5-carbonitrile is classified as a hazardous substance. The

following table outlines its hazard classifications and statements according to the Globally

Harmonized System (GHS).
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Hazard Class GHS Hazard Statement

Acute toxicity, Oral (Category 4) H302: Harmful if swallowed[4][8][9]

Acute toxicity, Dermal (Category 4) H312: Harmful in contact with skin[4]

Acute toxicity, Inhalation (Category 4) H332: Harmful if inhaled[4]

Skin irritation (Category 2) H315: Causes skin irritation[4][6]

Serious eye damage (Category 1) H318: Causes serious eye damage[6][10]

Serious eye irritation (Category 2A) H319: Causes serious eye irritation[4]

Specific target organ toxicity — single exposure

(Category 3), Respiratory system
H335: May cause respiratory irritation[4][6]

Signal Word:Danger[6]

Hazard Pictograms:

alt text

alt text

Handling and Storage
Proper handling and storage procedures are essential to prevent exposure and maintain the

chemical's integrity.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[4][8]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[4][6]

Avoid breathing dust or fumes.[4]

Do not eat, drink, or smoke when using this product.[4][9]
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Wash hands thoroughly after handling.[4][9]

Avoid contact with skin and eyes.[4]

Keep away from incompatible materials such as strong acids, bases, and oxidizing agents.

[7]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[4][7][8]

Keep away from heat sources and direct sunlight.[7]

Store separately from incompatible materials.[7]

Recommended storage temperatures are often between 2-8°C (refrigerator)[3] or in a -20°C

freezer for long-term stability.[8]

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid is critical.
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Exposure Route First-Aid Procedure

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek immediate medical attention.[9][11]

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[9][11]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water. Seek medical attention if irritation

persists.[9][11]

Eye Contact

Immediately rinse eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[4][9][11]

Accidental Release Measures
A clear and practiced spill response plan is necessary to manage accidental releases

effectively.

Personal Precautions:

Evacuate the area.

Wear appropriate personal protective equipment (PPE), including respiratory protection,

chemical-resistant gloves, and eye protection.

Avoid breathing dust.

Ensure adequate ventilation.

Environmental Precautions:
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Prevent the substance from entering drains or waterways.

Methods for Cleaning Up:

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

in a suitable, labeled container for disposal.

For large spills, contain the spill and collect the material using a method that does not

generate dust (e.g., using a HEPA-filtered vacuum).

Clean the spill area thoroughly with a suitable solvent and then with soap and water.

Below is a generalized workflow for handling a chemical spill of 4-Amino-2-methylpyrimidine-
5-carbonitrile.
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Workflow for Handling a Chemical Spill

Immediate Response

Containment and Personal Protection

Spill Cleanup

Decontamination and Disposal

Alert personnel in the area

Assess the spill size and immediate risk

Don appropriate PPE:
- Chemical resistant gloves
- Safety goggles/face shield

- Lab coat
- Respiratory protection (if dusty)

Isolate the spill area

Gently cover the spill with an inert absorbent material

Carefully sweep the absorbed material into a designated waste container

Clean the spill area with a suitable solvent, followed by soap and water

Properly label the hazardous waste container

Dispose of waste according to institutional and local regulations
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General Workflow for In Vitro Irritation Testing

Preparation

Exposure

Post-Exposure

Viability Assessment

Data Analysis

Prepare Reconstructed Tissue Models
(e.g., Skin or Cornea)

Apply Test Substance to Tissue Surface

Prepare Test Substance and Controls
(Positive and Negative)

Incubate for a Defined Exposure Time

Rinse Tissue to Remove Test Substance

Incubate in Fresh Medium for a Defined Period

Incubate Tissue with MTT Solution

Extract Formazan Dye

Measure Absorbance Spectrophotometrically

Calculate Percent Viability Relative to Negative Control

Classify Irritation Potential Based on Viability Thresholds

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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